N,N-diethyl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N,N-diethyl-2-[(4-phenyl-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5OS/c1-3-23(4-2)17(25)14-26-19-22-21-18(15-9-8-12-20-13-15)24(19)16-10-6-5-7-11-16/h5-13H,3-4,14H2,1-2H3
• InChI Key: VKNOJWFLNBBSLE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CSC1=NN=C(N1C2=CC=CC=C2)C3=CN=CC=C3
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

N,N-diethyl-2-{[4-phenyl-5-(3-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly referred to as DPTA and is known for its potential applications in various areas of research.

Scientific Research Applications

DPTA has been studied for its potential applications in various areas of scientific research. One of the major applications of DPTA is in the field of medicinal chemistry. DPTA has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.

Mechanism of Action

The exact mechanism of action of DPTA is not yet fully understood. However, studies have suggested that DPTA may act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
DPTA has been found to exhibit anti-inflammatory and analgesic effects in various animal models. Additionally, DPTA has also been shown to possess antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DPTA in lab experiments is its relatively low toxicity. Additionally, DPTA is readily available and can be easily synthesized in the laboratory. However, one of the limitations of using DPTA is its limited solubility in water, which may pose challenges in certain experimental settings.

Future Directions

There are several potential future directions for research involving DPTA. One area of interest is the development of new drugs based on the structure of DPTA for the treatment of pain and inflammation. Additionally, further studies are needed to fully elucidate the mechanism of action of DPTA and to explore its potential therapeutic applications in other areas of medicine.
Conclusion:
In conclusion, DPTA is a chemical compound that has gained significant attention in the field of scientific research. Its potential applications in medicinal chemistry, as well as its anti-inflammatory, analgesic, and antioxidant properties, make it a promising candidate for future research. However, further studies are needed to fully understand the mechanism of action of DPTA and to explore its potential therapeutic applications in other areas of medicine.